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Compound of Interest

Compound Name: 3-Bromo-2-methylbenzamide

Cat. No.: B1444311

An In-depth Technical Guide to the Potential Hazards and Safety Information for 3-Bromo-2-
methylbenzamide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

3-Bromo-2-methylbenzamide is a halogenated aromatic amide whose toxicological properties
have not been thoroughly investigated. However, available data from suppliers and chemical
databases indicate that it should be handled with caution. The primary hazards associated with
this compound are significant irritation to the skin, eyes, and respiratory tract. This guide
provides a comprehensive overview of the known hazards, safe handling protocols, and
emergency procedures necessary for minimizing risk in a laboratory setting. Adherence to the
protocols outlined herein is critical for ensuring personnel safety and maintaining a compliant
research environment.

Chemical Identification and Physicochemical
Properties

A clear understanding of the compound's basic properties is fundamental to safe handling.
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Property Value Reference

Chemical Name 3-Bromo-2-methylbenzamide --INVALID-LINK--[1]
CAS Number 919363-09-0 --INVALID-LINK--[1]
Molecular Formula CsHsBrNO --INVALID-LINK--[1]
Molecular Weight 214.06 g/mol --INVALID-LINK--[2]

Solid (Assumed based on
Appearance N/A
related compounds)

pKa (Predicted) 15.39 + 0.50 ~-INVALID-LINK--[1]

Hazard Identification and GHS Classification

According to data provided by chemical suppliers under the Globally Harmonized System
(GHS), 3-Bromo-2-methylbenzamide is classified as a hazardous substance. The primary
concerns are its irritant properties.

« Signal Word:Warning[3][4]

Hazard Statements:

e H315: Causes skin irritation.[3][4]

e H319: Causes serious eye irritation.[3][4]

o H335: May cause respiratory irritation.[3][4]

Precautionary Statements: A comprehensive list of precautionary statements (P-statements)
dictates the necessary measures to prevent and respond to exposure. Key statements include:

e Prevention: P261 (Avoid breathing dust), P264 (Wash skin thoroughly after handling), P271
(Use only outdoors or in a well-ventilated area), P280 (Wear protective gloves/eye
protection/face protection).[5][6]

e Response: P302+P352 (IF ON SKIN: Wash with plenty of soap and water), P304+P340 (IF
INHALED: Remove person to fresh air), P305+P351+P338 (IF IN EYES: Rinse cautiously
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with water for several minutes. Remove contact lenses, if present and easy to do. Continue
rinsing), P312 (Call a POISON CENTER or doctor if you feel unwell).[5][6]

o Storage: P403+P233 (Store in a well-ventilated place. Keep container tightly closed), P405
(Store locked up).[6]

o Disposal: P501 (Dispose of contents/container to an approved waste disposal plant).[3][5]

Caption: GHS Pictogram and associated hazard statements.

Toxicological Information

Core Insight: The most critical piece of information for researchers is that the chemical,
physical, and toxicological properties of 3-Bromo-2-methylbenzamide have not been
thoroughly investigated.[3][7] This lack of comprehensive data necessitates a conservative
approach, treating the compound as potentially harmful beyond its known irritant effects.

o Acute Effects:

o Skin Contact: Causes irritation, which may manifest as redness and discomfort at the site
of contact.[4]

o Eye Contact: Causes serious irritation, potentially leading to redness and profuse
watering.[4]

o Inhalation: May cause irritation of the throat and respiratory tract, with symptoms like a
feeling of tightness in the chest, coughing, or wheezing.[4]

o Ingestion: Harmful if swallowed.[3][5][7] May cause soreness and redness of the mouth
and throat.[4]

o Chronic Effects: No data is available regarding long-term exposure, carcinogenicity,
mutagenicity, or reproductive toxicity.[7]

Experimental Protocols: Safe Handling and Storage

Given the hazard profile, stringent operational protocols are mandatory. All work must be
predicated on the principle of minimizing exposure.
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Engineering Controls and Work Practices

The causality behind these controls is to create a physical barrier between the researcher and
the chemical, preventing inhalation of dust and contact with skin or eyes.

Designated Work Area: All handling of 3-Bromo-2-methylbenzamide, including weighing
and solution preparation, must be conducted within a certified chemical fume hood.[4]

o Ventilation: Ensure the fume hood has sufficient airflow and is functioning correctly before
beginning work. Mechanical exhaust is required.[3]

o Handling: Avoid direct contact with the substance.[4] Avoid the formation and spread of dust
and aerosols.[7] Use non-sparking tools where applicable.[8]

» Hygiene: Wash hands and any exposed skin thoroughly after handling, before breaks, and at
the end of the workday.[3][7] Do not eat, drink, or smoke in the work area.[3][5]

o Contamination: An eyewash station and safety shower must be readily accessible in the
immediate work area.[3][9]

Storage Conditions

Proper storage is a self-validating system to ensure chemical stability and prevent accidental
release.

o Container: Keep the container tightly closed in its original packaging.[4]

e Environment: Store in a cool, dry, and well-ventilated area.[3][4] Recommended storage
temperatures from related compounds suggest 2-8°C or 10-25°C.[3][7]

o Incompatibilities: Store away from strong oxidizing agents, strong bases, and strong
reducing agents.[10] The compound may also be light-sensitive.[4]

Personal Protective Equipment (PPE)

A multi-layered PPE approach is required to provide comprehensive protection. The choice of
specific equipment must be based on a risk assessment of the planned experiment.
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PPE Category Specification & Rationale

Chemical safety goggles conforming to NIOSH

(US) or EN 166 (EU) standards are mandatory.
Eye/Face Protection [7] For procedures with a higher risk of

splashes, a face shield should be worn in

addition to goggles.[7][11]

Compatible, chemical-resistant gloves (e.g.,
nitrile) must be worn.[3][4] Gloves must be
) inspected for integrity before use. Use proper
Hand Protection ) ) ]
glove removal technique (without touching the
glove's outer surface) to avoid skin contact.

Dispose of contaminated gloves after use.[7]

A laboratory coat (flame-retardant
recommended) must be worn and kept
) ] buttoned.[12] For larger quantities or significant
Skin/Body Protection ) ) )
splash risk, a chemical-resistant apron over the
lab coat is advised.[12] Closed-toe shoes are

mandatory.[12]

All work should be done in a fume hood. If a
fume hood is not available or if engineering
controls fail, a NIOSH/MSHA-approved

) ) respirator with appropriate cartridges for organic

Respiratory Protection )

vapors and particulates (e.g., P95) must be
used.[3][7] A self-contained breathing apparatus
(SCBA) must be available for emergency

situations.[4]

Emergency Procedures and First Aid

Immediate and correct response to an exposure is critical. All personnel must be familiar with
these procedures before working with the compound.

First Aid Measures
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Inhalation: Remove the person to fresh air and keep them at rest in a position comfortable
for breathing.[3][5] If breathing is difficult, irregular, or has stopped, administer artificial
respiration. Seek immediate medical attention.[3]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
plenty of soap and water for at least 15 minutes.[3][4] Seek medical attention if irritation
occurs or persists.[6]

Eye Contact: Immediately flush eyes with plenty of running water for at least 15 minutes,
holding the eyelids open.[3][4] Remove contact lenses if present and easy to do.[3] Seek
immediate medical attention, consulting an ophthalmologist.[3]

Ingestion: Do NOT induce vomiting.[5] Wash out the mouth with water, provided the person
is conscious.[3][4] Call a physician or poison control center immediately.[3][5]

Firefighting Measures

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical powder,
or alcohol-resistant foam.[4][5]

Specific Hazards: During combustion, the compound may emit toxic fumes, including carbon
monoxide, carbon dioxide, and hydrogen bromide (HBr).[4]

Protective Equipment: Firefighters must wear full protective clothing and a self-contained
breathing apparatus (SCBA).[3][4]

Accidental Release Measures

Personal Precautions: Evacuate personnel to a safe area.[7] Do not touch spilled material.
Wear full PPE as described in Section 5. Ensure adequate ventilation.

Environmental Precautions: Prevent the product from entering drains, soil, or surface water.

[3114]

Containment and Cleanup: For a solid spill, carefully sweep up or vacuum the material
without creating dust and place it into a suitable, closed, and labeled container for disposal.
[7] For solutions, absorb with an inert material (e.g., sand, vermiculite) and transfer to a
sealed container.[4] Thoroughly clean the contaminated area afterward.[3]
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Exposure Event

Exposure Occurs
(Inhalation, Skin/Eye, Ingestion)
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Remove from Source
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Emergency Services

Step 4

Response

Administer First Aid
(as per SDS)

Seek Professional
Medical Attention

Step 6

Post-Incident
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& Review Protocols

Click to download full resolution via product page

Caption: A generalized workflow for responding to a chemical exposure event.
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Disposal Considerations

Chemical waste must be managed to ensure the safety of personnel and the environment.

o Waste Treatment: Dispose of surplus and non-recyclable solutions by offering them to a
licensed disposal company.[7] Do not dispose of the material into drains or the environment.

o Contaminated Packaging: Dispose of contaminated packaging as unused product.[7] All
waste disposal must be in accordance with local, regional, and national regulations.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1444311#potential-hazards-and-safety-information-
for-3-bromo-2-methylbenzamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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